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Compound of Interest

Compound Name: Hsd17B13-IN-58

Cat. No.: B12380247

Introduction

17B-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme
predominantly expressed in the liver.[1][2][3][4] Genetic studies have linked loss-of-function
variants of HSD17B13 to a reduced risk of developing chronic liver diseases, including
nonalcoholic steatohepatitis (NASH), making it a promising therapeutic target.[3][5][6][7] These
application notes provide detailed protocols for in vitro biochemical and cell-based assays
designed to identify and characterize inhibitors of HSD17B13 enzymatic activity.

HSD17B13 Signaling and Localization Context

HSD17B13 is an NAD+-dependent oxidoreductase that is involved in the metabolism of
steroids, bioactive lipids, and retinol.[1][8] The enzyme is localized to the surface of lipid
droplets within hepatocytes.[1][3] While its precise physiological substrates and downstream
signaling pathways are still under investigation, its enzymatic activity is clearly linked to hepatic
lipid metabolism.[2][3] The enzyme is known to form homodimers, which is believed to be
important for its catalytic function.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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